4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C16H25N3O/c1-4-14-8-6-7-13(3)15(14)17-16(20)19-11-9-18(5-2)10-12-19/h6-8H,4-5,9-12H2,1-3H3,(H,17,20)
• InChI Key: UCOYEFIFSIJQLU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)N2CCN(CC2)CC)C
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide, also known as 4-EMC, is a synthetic compound belonging to the class of amphetamines. It is a research chemical that has gained significant attention in recent years due to its potential use in scientific research. 4-EMC is a derivative of piperazine and has a similar chemical structure to other amphetamines such as MDMA and MDA.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide is similar to that of other amphetamines. It acts as a serotonin and dopamine releaser, increasing the levels of these neurotransmitters in the brain. This leads to the characteristic effects of amphetamines such as increased sociability, euphoria, and empathy.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known to increase heart rate and blood pressure, which can be dangerous in certain individuals. It may also have other effects on the body, such as changes in body temperature and dehydration.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide in laboratory experiments include its relatively simple synthesis and its potential as a research tool for investigating the effects of amphetamines. However, its limited potency may make it less useful for certain types of research.

Future Directions

There are several potential future directions for research involving 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide. One area of interest is investigating its potential as a therapeutic agent for conditions such as depression and anxiety. Another area of interest is investigating its potential as a tool for studying the effects of amphetamines on the brain and behavior. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide involves the reaction of 4-ethylphenyl hydrazine with 2-ethyl-6-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with piperazine to form this compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide has been used in scientific research to investigate its potential as a psychoactive substance. It has been shown to have similar effects to other amphetamines such as MDMA and MDA, including increased sociability, euphoria, and empathy. However, its effects are less potent than those of MDMA and MDA, making it a potentially useful alternative for research purposes.